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Compound of Interest

Compound Name: AS6

Cat. No.: B605614

An objective comparison of commercially available SASS6 antibodies, focusing on their cross-
reactivity with human, mouse, and rat orthologs. This guide provides supporting experimental
data, detailed protocols, and an analysis of SASS6 protein sequence homology to aid in
antibody selection and experimental design.

For researchers studying the intricate processes of centriole duplication and centrosome
biology, the spindle assembly abnormal protein 6 homolog (SASS6) is a key protein of interest.
As a central component of the cartwheel structure, SASS6 is fundamental to the establishment
of centriole symmetry. The choice of a reliable antibody that can recognize SASS6 across
different model organisms is crucial for the success of comparative studies. This guide offers a
comprehensive overview of the cross-reactivity of commonly used SASS6 antibodies, with a
focus on experimental validation in human, mouse, and rat.

Understanding SASS6 Cross-Reactivity: A Look at
Sequence Homology

The ability of an antibody to recognize a protein across different species, known as cross-
reactivity, is largely dependent on the degree of sequence conservation of the protein's epitope.
The SASSG6 protein is highly conserved across vertebrates, providing a strong basis for the
development of cross-reactive antibodies. A sequence alignment of human, mouse, and rat
SASS6 proteins reveals a high degree of identity, particularly in the regions likely to be
immunogenic.
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Table 1: SASS6 Protein Sequence ldentity

Species Comparison

Sequence ldentity (%)

Human vs. Mouse 83
Human vs. Rat 82
Mouse vs. Rat 93

Sequence identity percentages are based on full-length protein alignments.

This high level of conservation is a strong indicator that antibodies generated against human

SASS6 are likely to recognize the mouse and rat orthologs.

Performance Comparison of SASS6 Antibodies

Several commercially available antibodies are marketed for their cross-reactivity. This guide

focuses on those with available experimental data to support these claims.

Table 2: Overview of SASS6 Antibody Cross-Reactivity
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In-Depth Analysis of sc-81431 (91.390.21) Cross-
Reactivity

The mouse monoclonal antibody sc-81431 from Santa Cruz Biotechnology is one of the most

widely cited SASS6 antibodies with demonstrated cross-reactivity.

Experimental Data

Western Blotting: While a side-by-side Western blot comparing human, mouse, and rat lysates

with sc-81431 is not readily available in a single publication, the antibody has been
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independently validated for use in both human and mouse samples in separate studies.[1]
Vendor-supplied information indicates a starting dilution of 1:200 for Western blotting.[1]

Immunohistochemistry in Mouse: A study published in the Journal of Cell Biology (2014)
successfully used the sc-81431 antibody for the immunohistochemical detection of SASS6 in
mouse tissue at a dilution of 1:500. This provides strong evidence of its utility in murine models.

Immunofluorescence in Human and Rat: The manufacturer recommends a starting dilution of
1:50 for immunofluorescence.[1] While specific publications demonstrating robust
immunofluorescence in rat with this antibody are not as prevalent, the stated reactivity and high
sequence homology suggest a high probability of success.

Experimental Workflow & Protocols

Below are generalized protocols based on common laboratory practices and information from
datasheets and publications.
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Western Blot Workflow for SASS6 Detection
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A generalized workflow for Western blotting to detect SASS6.
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Immunofluorescence Workflow for SASS6
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A typical workflow for immunofluorescence staining of SASS6.
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Conclusion and Recommendations

The high degree of SASS6 protein sequence conservation across human, mouse, and rat
provides a solid foundation for antibody cross-reactivity. For researchers seeking a validated
antibody for use in these species, the Santa Cruz Biotechnology sc-81431 (91.390.21) mouse
monoclonal antibody stands out due to its documented use in both human and mouse in peer-
reviewed literature. While its performance in rat is claimed by the manufacturer and supported
by high sequence homology, direct experimental validation in published studies is less
common.

When using an antibody in a new species for the first time, it is always recommended to
perform initial validation experiments, such as a Western blot on a positive control lysate, to
confirm reactivity and optimize conditions. The protocols and data presented in this guide
should serve as a valuable starting point for your experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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